Cas no 1249111-26-9 (2-(3,5-difluorophenyl)azepane)

• Product Name: 2-(3,5-difluorophenyl)azepane
• CAS No: 1249111-26-9
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6014576
• PubChem ID: 62544392
• Update Time: 2025-11-07

2-(3,5-difluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)azepane
• 1H-Azepine, 2-(3,5-difluorophenyl)hexahydro-
• 1249111-26-9
• AKOS011835168
• EN300-1153284

• Inchi： 1S/C12H15F2N/c13-10-6-9(7-11(14)8-10)12-4-2-1-3-5-15-12/h6-8,12,15H,1-5H2
• InChI Key： LFIDEJTUSZAKTE-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 263.1±40.0 °C(Predicted)
• pka: 9.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(3,5-difluorophenyl)azepane

2-(3,5-Difluorophenyl)Azepane: A Comprehensive Overview

The compound 2-(3,5-difluorophenyl)azepane (CAS No. 124911-26-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the azepane class of cyclic amines, which are seven-membered rings containing one nitrogen atom. The presence of the 3,5-difluorophenyl group introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(3,5-difluorophenyl)azepane in drug discovery. Its rigid cyclic structure and fluorine substituents make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its ability to modulate ion channels, which are critical in various physiological processes. The fluorine atoms at the 3 and 5 positions of the phenyl ring contribute to both hydrophobicity and electronic effects, enhancing its binding affinity to these targets.

In addition to its pharmacological applications, 2-(3,5-difluorophenyl)azepane has been employed as a versatile building block in organic synthesis. Its nitrogen-containing ring allows for easy functionalization through nucleophilic or electrophilic reactions. For example, alkylation and acylation reactions have been successfully performed on this compound to generate derivatives with diverse functionalities. These derivatives have been utilized in the development of agrochemicals and advanced materials.

The synthesis of 2-(3,5-difluorophenyl)azepane typically involves multi-step processes that require precise control over reaction conditions. One common approach is the cyclocondensation of amines with ketones or aldehydes under specific thermal or catalytic conditions. The introduction of the 3,5-difluorophenyl group is often achieved through Friedel-Crafts alkylation or coupling reactions, ensuring high regioselectivity and yield.

From an analytical standpoint, 2-(3,5-difluorophenyl)azepane has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These analyses provide detailed insights into its molecular structure and purity, which are essential for both research and industrial applications.

In conclusion, 2-(3,5-difluorophenyl)azepane (CAS No. 124911-26-9) stands out as a significant molecule with wide-ranging applications in chemistry and biology. Its unique structural features and reactivity make it a valuable tool for advancing scientific research and innovation across multiple disciplines.